3-[4-[1-(2-Benzylpiperidine-1-carbonyl)triazol-4-yl]phenyl]benzoic acid
Overview
Description
“3-[4-[1-(2-Benzylpiperidine-1-carbonyl)triazol-4-yl]phenyl]benzoic acid”, also known as KT203, is a compound with the molecular formula C28H26N4O3 . It has a molecular weight of 466.5 g/mol . This compound is a potent inhibitor of α/β-hydrolase domain-containing protein 6 (ABHD6) with IC50 values of 0.82, 3.9, and 0.31 nM using Neuro2A membrane proteomes, recombinant ABHD6 in HEK293T cells, and Neuro2A cells in situ, respectively.
Synthesis Analysis
The synthesis pathway for this compound involves a multistep reaction sequence that includes a variety of chemical reactions such as esterification, amidation, and triazole formation. The starting materials include benzoic acid, 4-aminobenzophenone, 2-benzylpiperidine, ethyl chloroformate, sodium azide, copper sulfate pentahydrate, sodium ascorbate, sodium hydroxide, acetic acid, and ethanol.Molecular Structure Analysis
The InChI key for this compound is SSSCOJOXPDDHOO-UHFFFAOYSA-N . The canonical SMILES representation is C1CCN(C(C1)CC2=CC=CC=C2)C(=O)N3C=C(N=N3)C4=CC=C(C=C4)C5=CC(=CC=C5)C(=O)O .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include esterification of benzoic acid with ethyl chloroformate, reduction of 4-aminobenzophenone with sodium borohydride, amidation of 4-aminobenzophenone ethylene ketal with 2-benzylpiperidine, triazole formation by reacting 4-[1-(2-benzylpiperidine-1-carbonyl)phenyl]benzonitrile with sodium azide, and hydrolysis of 4-[1-(2-benzylpiperidine-1-carbonyl)triazol-4-yl]benzonitrile.Physical And Chemical Properties Analysis
The compound has a molecular weight of 466.5 g/mol . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is 5.3 .Scientific Research Applications
Applications in Chemistry and Material Science
Structural Analysis and Activity Predictions : A study by J. Dinesh (2013) examined similar benzoic acid derivatives, focusing on their crystal structures and non-covalent interactions. The study highlights the importance of structural variations in predicting bioactivity, particularly as Endothelin B receptor antagonists.
Synthesis of Ester Derivatives : Research by Pinto et al. (2013) involved the synthesis of esters derived from triazole compounds, illustrating the diverse chemical modifications possible with such structures.
Triazole Metal-Organic Frameworks : Wang et al. (2016) explored the synthesis of lanthanide metal–organic frameworks using triazole-containing tricarboxylic acid ligands. These frameworks have potential applications in luminescence sensing of metal ions and nitroaromatic compounds, as described in their study.
Pharmaceutical Research
Antifungal Activity : Singh and Vedi (2014) synthesized triazolylindole derivatives and evaluated their antifungal activity. This research indicates the potential of triazole-based compounds in developing new antifungal agents, as detailed in their publication.
Synthesis of Schiff Base Ligands : Kalshetty et al. (2013) conducted a study on the synthesis of Schiff base ligands derived from 3-Aldehydosalicylic acid, showcasing the versatility of triazole compounds in forming complex ligands with potential therapeutic applications. The details are available in their paper.
Catalysis and Organic Synthesis
Catalyst Activation : Saleem et al. (2014) discussed the activation of catalysts using triazole-based organochalcogen ligand complexes. Their research highlights the role of such compounds in various organic reactions, as explained in their study.
Synthesis of Triazole Phenyl Methanones : Sonawane and Sagare (2023) described the design and synthesis of substituted triazole phenyl methanones from anilines, underscoring the importance of triazole derivatives in organic synthesis. More information can be found in their publication.
Mechanism of Action
KT203 is a potent inhibitor of α/β-hydrolase domain-containing protein 6 (ABHD6) with IC50 values of 0.82, 3.9, and 0.31 nM using Neuro2A membrane proteomes, recombinant ABHD6 in HEK293T cells, and Neuro2A cells in situ, respectively. Following administration of KT203 (1 mg/kg, i.p.) in mice, ABHD6 is inactivated in liver but not brain extracts, suggesting that KT203 is not brain-penetrant.
Future Directions
properties
IUPAC Name |
3-[4-[1-(2-benzylpiperidine-1-carbonyl)triazol-4-yl]phenyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O3/c33-27(34)24-10-6-9-23(18-24)21-12-14-22(15-13-21)26-19-32(30-29-26)28(35)31-16-5-4-11-25(31)17-20-7-2-1-3-8-20/h1-3,6-10,12-15,18-19,25H,4-5,11,16-17H2,(H,33,34) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSSCOJOXPDDHOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC2=CC=CC=C2)C(=O)N3C=C(N=N3)C4=CC=C(C=C4)C5=CC(=CC=C5)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801111173 | |
Record name | 4′-[1-[[2-(Phenylmethyl)-1-piperidinyl]carbonyl]-1H-1,2,3-triazol-4-yl][1,1′-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801111173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
466.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1402612-64-9 | |
Record name | 4′-[1-[[2-(Phenylmethyl)-1-piperidinyl]carbonyl]-1H-1,2,3-triazol-4-yl][1,1′-biphenyl]-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1402612-64-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4′-[1-[[2-(Phenylmethyl)-1-piperidinyl]carbonyl]-1H-1,2,3-triazol-4-yl][1,1′-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801111173 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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